Cas no 2413877-31-1 (2-(Aminomethyl)spiro[3.3]heptan-7-ol;hydrochloride)

• Product Name: 2-(Aminomethyl)spiro[3.3]heptan-7-ol;hydrochloride
• CAS No: 2413877-31-1
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 6396831
• PubChem ID: 146050214
• Update Time: 2025-10-29

2-(Aminomethyl)spiro[3.3]heptan-7-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26621534
• 6-(aminomethyl)spiro[3.3]heptan-1-ol hydrochloride
• 2413877-31-1
• 2-(Aminomethyl)spiro[3.3]heptan-7-ol;hydrochloride

• Inchi： 1S/C8H15NO.ClH/c9-5-6-3-8(4-6)2-1-7(8)10;/h6-7,10H,1-5,9H2;1H
• InChI Key： JFEDQQDIZRLUGE-UHFFFAOYSA-N
• SMILES： Cl.OC1CCC21CC(CN)C2

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(Aminomethyl)spiro[3.3]heptan-7-ol;hydrochloride

Introduction to 2-(Aminomethyl)spiro[3.3]heptan-7-ol;hydrochloride (CAS No. 2413877-31-1)

2-(Aminomethyl)spiro[3.3]heptan-7-ol;hydrochloride, identified by the CAS number 2413877-31-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This spirocyclic amine derivative has garnered attention due to its unique structural features and potential biological activities. The molecule consists of a spirocyclic core, which is a fused bicyclic system comprising two rings linked by a single atom, in this case, a carbon atom. This structural motif imparts distinctive steric and electronic properties, making it a valuable scaffold for drug discovery and development.

The hydrochloride salt form of 2-(Aminomethyl)spiro[3.3]heptan-7-ol enhances its solubility and stability, which are critical factors for pharmaceutical applications. The presence of the amino group and the spirocyclic structure suggests potential interactions with biological targets such as enzymes and receptors. This compound has been studied for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions.

Recent research has highlighted the significance of spirocyclic compounds in medicinal chemistry due to their ability to mimic natural products and exhibit high binding affinity. The spiro[3.3]heptan-7-ol core is particularly noteworthy for its rigid conformation, which can be tailored to fit specific binding pockets in biological targets. This structural rigidity enhances the compound's selectivity and reduces off-target effects, which are crucial for developing safe and effective therapeutics.

The aminomethyl substituent on the spirocyclic backbone introduces a polar functional group that can participate in hydrogen bonding and other non-covalent interactions with biological molecules. This feature makes 2-(Aminomethyl)spiro[3.3]heptan-7-ol;hydrochloride a promising candidate for designing novel drugs that interact with proteins or nucleic acids. Additionally, the hydrochloride salt form improves the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

In vitro studies have demonstrated that derivatives of this class of compounds exhibit potential anti-inflammatory and analgesic activities. The spirocyclic structure is believed to contribute to these effects by modulating the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, the amine group can serve as a site for further chemical modification, allowing researchers to fine-tune the pharmacological profile of the compound.

Advances in computational chemistry have enabled more efficient virtual screening and molecular docking studies for 2-(Aminomethyl)spiro[3.3]heptan-7-ol;hydrochloride and its analogs. These computational approaches have helped identify lead compounds with high affinity for target proteins, accelerating the drug discovery process. The integration of experimental data with computational modeling has provided deeper insights into the structure-activity relationships (SAR) of this class of compounds.

The synthesis of 2-(Aminomethyl)spiro[3.3]heptan-7-ol;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key synthetic steps include ring formation, functional group introduction, and salt formation. The development of efficient synthetic routes is essential for scaling up production and conducting further biological evaluations.

Current research is exploring the potential applications of 2-(Aminomethyl)spiro[3.3]heptan-7-ol;hydrochloride in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The spirocyclic core is thought to interact with amyloid-beta plaques and alpha-synuclein aggregates, which are hallmark pathological features of these diseases. Preclinical studies have shown promising results in animal models, suggesting that this compound may have therapeutic potential.

The hydrochloride salt form has been found to enhance the bioavailability of 2-(Aminomethyl)spiro[3.3]heptan-7-ol, making it more suitable for clinical trials. Improved solubility ensures better dissolution rates in biological fluids, which is critical for achieving therapeutic concentrations at target sites. Additionally, the stability of the hydrochloride salt under various storage conditions makes it a practical choice for pharmaceutical formulations.

Future directions in research may focus on developing derivatives of 2-(Aminomethyl)spiro[3.3]heptan-7-ol;hydrochloride with enhanced pharmacological properties or improved pharmacokinetic profiles. Techniques such as structure-based drug design (SBDD) and fragment-based drug design (FBDD) may be employed to optimize lead compounds before moving into clinical development.

In conclusion,2-(Aminomethyl)spiro[3.3]heptan-7-ol;hydrochloride (CAS No. 2413877-31-1) represents a promising scaffold for developing novel therapeutics with applications in various diseases, particularly those involving central nervous system dysfunction or inflammation. Its unique structural features, combined with its favorable pharmacokinetic properties as a hydrochloride salt, make it an attractive candidate for further exploration in medicinal chemistry.